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Compound of Interest

Compound Name: Insecticidal agent 10

Cat. No.: B12373624

In-depth Technical Guide: Insecticidal Agent 10

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Insecticidal agent 10, also identified as compound 8c, is a potent chitinase inhibitor.

Identifier Value
CAS Number 3026314-21-3
2-(4-((2-(4-
IUPAC Name bromophenoxy)ethyl)amino)naphthalen-1-

yDhisoindoline-1,3-dione

Chemical Formula C26H21BrN203

Quantitative Data Summary

The following tables summarize the inhibitory and insecticidal efficacy of Insecticidal agent 10.

Table 1: In Vitro Inhibitory Activity against Ostrinia furnacalis Chitinases
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Target Enzyme IC50 (nM)
OfChi-h 1.51[1]
OfChtl 9.21[1]

Table 2: Insecticidal Activity against Ostrinia furnacalis

Parameter Value

LC50 22.14 mg/L

Mechanism of Action

Insecticidal agent 10 functions by inhibiting chitin-degrading enzymes, which are crucial for
the molting process in insects like the Asian corn borer (Ostrinia furnacalis). Molecular docking
simulations indicate that this compound binds to the active site of chitinase, mimicking the
interaction of the natural chitin oligosaccharide substrate. This competitive inhibition disrupts
the normal development of the insect, leading to mortality.[1]

Experimental Protocols
Chitinase Inhibition Assay (IC50 Determination)

The inhibitory activity of Insecticidal agent 10 against Ostrinia furnacalis chitinases (OfChi-h
and OfChtl) was determined using a fluorometric assay.

Materials:

Recombinant OfChi-h and OfChtl enzymes

4-Methylumbelliferyl 3-D-N,N’,N"-triacetylchitotrioside (4-MU-(GIcNAc)3) substrate

Assay buffer (e.g., 100 mM sodium acetate, pH 5.0)

Insecticidal agent 10 (dissolved in a suitable solvent like DMSO)

96-well microplates
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e Fluorometric microplate reader

Procedure:

o A solution of the recombinant chitinase enzyme is prepared in the assay buffer.
» Serial dilutions of Insecticidal agent 10 are prepared.

 In a 96-well plate, the enzyme solution is mixed with the different concentrations of the
inhibitor or the solvent control.

e The plate is pre-incubated at a controlled temperature (e.g., 37°C) for a specific duration.

e The fluorogenic substrate, 4-MU-(GIcNACc)3, is added to each well to initiate the enzymatic
reaction.

e The fluorescence intensity is measured at regular intervals using a microplate reader with
appropriate excitation and emission wavelengths (e.g., excitation at 360 nm and emission at
450 nm).

» The rate of the enzymatic reaction is calculated from the increase in fluorescence over time.

e The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme
activity, is determined by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration and fitting the data to a dose-response curve.

Insecticidal Activity Assay against Ostrinia furnacalis
(LC50 Determination)

The lethal concentration (LC50) of Insecticidal agent 10 against the Asian corn borer (Ostrinia
furnacalis) was determined through a diet incorporation bioassay.

Materials:
» Ostrinia furnacalis larvae (e.qg., third instar)

o Artificial insect diet
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 Insecticidal agent 10 (dissolved in a suitable solvent)

e Rearing containers

Procedure:

o Aseries of concentrations of Insecticidal agent 10 are prepared.

o Each concentration of the insecticide is thoroughly mixed into the artificial diet. A control diet
containing only the solvent is also prepared.

e The treated and control diets are dispensed into individual rearing containers.
o A pre-determined number of Ostrinia furnacalis larvae are placed in each container.

e The containers are maintained under controlled environmental conditions (e.g., temperature,
humidity, and photoperiod) for a specified period (e.g., 7 days).

o Larval mortality is recorded at regular intervals.

e The LC50 value, the concentration of the insecticide that causes 50% mortality of the test
population, is calculated using probit analysis or other suitable statistical methods.

Visualizations
Logical Workflow for Compound Evaluation

Compound Design & Synthesis

In Vitro Evaluation In Vivo Evaluation Data Analysis

Efficacy & Potency
Analysis

Promising
Candidate

Mortality
Data

Synthesis of
Insecticidal agent 10
(Compound 8c)

Test Compound | H@JTEERS I FTE6) PR

(IC50 Determination)

Insecticidal Activity Assay
(LC50 Determination)

Click to download full resolution via product page

Caption: Workflow for the evaluation of Insecticidal agent 10.
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Caption: Mechanism of competitive inhibition of chitinase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373624#insecticidal-agent-10-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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